Cas no 1805948-26-8 (2-(Chloromethyl)-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-carboxylic acid)

• Product Name: 2-(Chloromethyl)-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-carboxylic acid
• CAS No: 1805948-26-8
• MF: C₉H₄ClF₆NO₃
• MW: 323.576382637024
• CID: 4844339
• Update Time: 2025-07-22

2-(Chloromethyl)-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-carboxylic acid

• Inchi： 1S/C9H4ClF6NO3/c10-2-4-5(20-9(14,15)16)1-3(8(11,12)13)6(17-4)7(18)19/h1H,2H2,(H,18,19)
• InChI Key： OKULSDXGNSJXTB-UHFFFAOYSA-N
• SMILES： ClCC1C(=CC(C(F)(F)F)=C(C(=O)O)N=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 361
• XLogP3: 3.2
• Topological Polar Surface Area: 59.4

Additional information on 2-(Chloromethyl)-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-carboxylic acid

Introduction to 2-(Chloromethyl)-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-carboxylic acid (CAS No. 1805948-26-8)

2-(Chloromethyl)-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-carboxylic acid (CAS No. 1805948-26-8) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential applications. This compound belongs to the pyridine family, which is well-known for its broad spectrum of biological activities and utility in drug development. The presence of multiple functional groups, including a chloromethyl side chain, a trifluoromethoxy substituent, and a trifluoromethyl group, makes this molecule a versatile intermediate in synthetic chemistry and a promising candidate for further exploration in medicinal chemistry.

The chloromethyl moiety in the structure of this compound introduces reactivity that can be exploited in various synthetic pathways, enabling the formation of carbon-carbon or carbon-nitrogen bonds through nucleophilic addition reactions. This feature is particularly valuable in the construction of more complex molecular architectures, which are often required in the design of novel therapeutic agents. The trifluoromethoxy group, on the other hand, contributes to the lipophilicity and metabolic stability of the molecule, properties that are highly desirable in drug candidates. Additionally, the trifluoromethyl group enhances the binding affinity of the compound to biological targets by increasing its metabolic resistance and improving its pharmacokinetic profile.

In recent years, there has been a surge in research focused on developing new methodologies for incorporating fluorine atoms into drug molecules. Fluorinated compounds are known to exhibit improved pharmacological properties, such as increased bioavailability, reduced susceptibility to degradation, and enhanced binding specificity. The combination of these three fluorinated or fluorine-containing groups in 2-(Chloromethyl)-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-carboxylic acid makes it an intriguing subject for further investigation.

One of the most compelling aspects of this compound is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is often associated with various diseases, including cancer. By targeting kinases with selective inhibitors, it is possible to modulate these processes and alleviate disease symptoms. The structural features of 2-(Chloromethyl)-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-carboxylic acid, particularly its ability to form stable complexes with kinase active sites due to the presence of multiple hydrogen bonding donors and acceptors, make it a promising scaffold for developing such inhibitors.

Recent studies have demonstrated that pyridine-based compounds can be effective scaffolds for kinase inhibition. For instance, several FDA-approved drugs contain pyridine moieties that interact with key residues in kinase active sites, thereby inhibiting their activity. The compound under discussion shares similarities with these known inhibitors but also introduces additional functional groups that could enhance its potency and selectivity. Specifically, the chloromethyl group can be used to introduce further modifications through nucleophilic substitution reactions, allowing for the attachment of various pharmacophores that can improve binding affinity.

The impact of fluorine substitution on drug design cannot be overstated. Fluorine atoms can significantly alter the electronic properties of a molecule, influencing its reactivity and interactions with biological targets. In 2-(Chloromethyl)-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-carboxylic acid, the three fluorinated groups work synergistically to enhance the compound's pharmacological properties. The trifluoromethoxy group increases lipophilicity while maintaining metabolic stability, whereas the two trifluoromethyl groups contribute to electronic effects that optimize binding interactions with biological targets.

In addition to its potential as a kinase inhibitor, this compound may also find applications in other therapeutic areas. For example, its structural motif could be adapted for use in developing antiviral or antibacterial agents. The ability to modify the molecule through various chemical reactions allows researchers to fine-tune its properties for specific biological targets. This flexibility is crucial in drug discovery pipelines where rapid iteration and optimization are essential.

The synthesis of 2-(Chloromethyl)-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-carboxylic acid presents an interesting challenge due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision and yield. Techniques such as cross-coupling reactions, palladium catalysis, and fluorochemical transformations have all contributed to making this compound more accessible for medicinal chemists.

One particularly noteworthy aspect of this compound's synthesis is its reliance on fluorinated precursors. The introduction of fluorine atoms into organic molecules often requires specialized reagents and conditions due to their high reactivity and sensitivity to certain environmental factors. However, recent innovations have made it possible to incorporate fluorine atoms more efficiently than ever before. These advancements have not only simplified the synthesis of compounds like 2-(Chloromethyl)-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-carboxylic acid but also opened up new possibilities for designing novel therapeutic agents.

The future prospects for this compound are promising given its unique structural features and potential applications. As research continues in pharmaceutical chemistry, it is likely that new derivatives will be synthesized and evaluated for their biological activity. The combination of computational modeling techniques with experimental validation will play a critical role in optimizing these derivatives for therapeutic use.

In conclusion,2-(Chloromethyl)-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-carboxylic acid (CAS No. 1805948-26-8) represents an exciting opportunity for researchers interested in developing new pharmaceuticals. Its complex structure and multifunctional nature make it a versatile intermediate with broad applications across multiple therapeutic areas. As our understanding of fluorinated compounds continues to grow，so too will our ability to harness their potential for improving human health.